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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B611400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TM5275 is a potent and orally bioavailable small-molecule inhibitor of plasminogen activator

inhibitor-1 (PAI-1), a key regulator in the fibrinolytic system.[1][2][3][4] With an IC₅₀ value of

6.95 μM, TM5275 has demonstrated significant antithrombotic effects without prolonging

bleeding time in preclinical models.[1][5][6] Its mechanism of action involves binding to PAI-1

and preventing the inhibition of tissue plasminogen activator (tPA) and urokinase plasminogen

activator (uPA), thereby enhancing fibrinolysis.[5][7][8] This makes TM5275 a valuable tool for

research in thrombosis, cardiovascular diseases, and fibrosis.[2][6]

Accurate and consistent preparation of stock solutions is paramount for obtaining reproducible

results in both in vitro and in vivo studies. This document provides a detailed protocol for the

preparation, storage, and handling of TM5275 sodium stock solutions using dimethyl sulfoxide

(DMSO).
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Property Value

CAS Number 1103926-82-4[3][4][6][9]

Molecular Formula C₂₈H₂₇ClN₃NaO₅[4][6][9]

Molecular Weight 543.97 g/mol [1][9]

Appearance Solid powder[4]

Purity ≥98%

Solubility of TM5275 Sodium
Solvent Solubility

DMSO ≥100 mg/mL (183.83 mM)[1][9]

Water Insoluble[1][4][9]

Ethanol Insoluble[1][9]

Experimental Protocols
Materials and Equipment

TM5275 sodium salt powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Vortex mixer

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol 1: Preparation of a 10 mM TM5275 Sodium
Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different desired concentrations or volumes.

Preparation: Before starting, allow the TM5275 sodium vial to equilibrate to room

temperature to prevent condensation. Ensure a clean and dry workspace.

Weighing the Compound: Carefully weigh out 5.44 mg of TM5275 sodium powder using an

analytical balance and transfer it to a sterile vial.

Adding Solvent: Add 1 mL of anhydrous DMSO to the vial containing the TM5275 sodium
powder. Using fresh DMSO is recommended as it is hygroscopic and absorbed moisture can

affect solubility.[1][10]

Dissolution: Cap the vial securely and vortex the solution for 1-2 minutes until the compound

is completely dissolved. A clear solution should be obtained. If dissolution is slow, gentle

warming in a water bath (not exceeding 40°C) or brief sonication can be applied.[5][11]

Storage:

Short-term (days to weeks): The stock solution can be stored at 4°C.[4]

Long-term (months to years): For long-term storage, aliquot the stock solution into single-

use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[4][5][11]

[12] When stored at -20°C, the solution is stable for at least one month, and for up to six

months at -80°C.[5]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Determine Final Concentration: Decide on the final concentration of TM5275 required for

your experiment.

Serial Dilution (if necessary): It is best to perform initial serial dilutions of the concentrated

DMSO stock solution in DMSO before diluting in an aqueous medium to prevent
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precipitation.[10]

Final Dilution: Thaw a single-use aliquot of the TM5275 stock solution. Dilute the stock

solution directly into the cell culture medium to the final desired concentration. Ensure that

the final concentration of DMSO in the culture medium is low (typically ≤ 0.5%) to avoid

cytotoxicity.[11][12] Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.

Mandatory Visualization
Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7453658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7453658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7453658/
https://dcchemicals.com/product_show-tm-5275-sodium.html
https://www.medkoo.com/products/8608
https://www.medchemexpress.com/TM5275_sodium.html
https://www.caymanchem.com/product/23151/tm5275
https://pubmed.ncbi.nlm.nih.gov/23611258/
https://pubmed.ncbi.nlm.nih.gov/23611258/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7867230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7867230/
https://www.selleck.co.jp/datasheet/tm5275-sodium-S677601-DataSheet.html
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b611400#preparing-tm5275-sodium-stock-solution-with-dmso
https://www.benchchem.com/product/b611400#preparing-tm5275-sodium-stock-solution-with-dmso
https://www.benchchem.com/product/b611400#preparing-tm5275-sodium-stock-solution-with-dmso
https://www.benchchem.com/product/b611400#preparing-tm5275-sodium-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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